Cas no 91-51-0 (Benzoic acid,2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-, methyl ester)

• Product Name: Benzoic acid,2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-, methyl ester
• CAS No: 91-51-0
• MF: C₂₂H₂₇NO₂
• MW: 337.45528626442
• CID: 807261
• PubChem ID: 64807
• Update Time: 2025-04-19

Benzoic acid,2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-, methyl ester
• methyl 2-[[3-(4-tert-butylphenyl)-2-methylpropylidene]amino]benzoate
• EINECS 202-073-6
• Lilial-methylanthranilate,Schiff's base
• Verdantiol
• 3PWS757043
• SCHEMBL19924538
• Benzoic acid, 2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-, methyl ester
• Benzoic acid,2-[[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropylidene]amino]-,methyl ester
• Anthranilic acid, N-(3-(p-tert-butylphenyl)-2-methylpropylidene)-, methyl ester
• FT-0627857
• AKOS040747572
• Q27257870
• Butylphenyl methylpropional methyl anthranilate
• 91-51-0
• Benzoic acid, 2-((3-(4-(1,1-dimethylethyl)phenyl)-2-methylpropylidene)amino)-, methyl ester
• NS00012054
• methyl (E)-2-((3-(4-(tert-butyl)phenyl)-2-methylpropylidene)amino)benzoate
• SCHEMBL1401502
• Lilial-methylanthranilate (Schiff Base)
• UNII-3PWS757043
• Methyl-N-(p-tert-butyl-alpha-methylhydrocinnamylidene) anthranilate
• SCHEMBL17629200
• Lilial-methylanthranilate, Schiff's base

• Inchi： 1S/C22H27NO2/c1-16(14-17-10-12-18(13-11-17)22(2,3)4)15-23-20-9-7-6-8-19(20)21(24)25-5/h6-13,15-16H,14H2,1-5H3/b23-15+
• InChI Key： RBAUBIIMPLZNGC-HZHRSRAPSA-N
• SMILES： O(C)C(C1C=CC=CC=1/N=C/C(C)CC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 337.20400
• Monoisotopic Mass: 337.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 5.5

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 473.76°C (rough estimate)
• Flash Point: 171.9°C
• Refractive Index: 1.5614 (estimate)
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 38.66000
• LogP: 5.35180